Cas no 223777-16-0 (2'-O-(2-Methoxyethyl)-cytidine)

• Product name: 2'-O-(2-Methoxyethyl)-cytidine
• CAS No: 223777-16-0
• MF: C₁₂H₁₉N₃O₆
• MW: 301.2958
• MDL: MFCD17215637
• CID: 819818

2'-O-(2-Methoxyethyl)-cytidine Chemical and Physical Properties

Names and Identifiers

• 2'-O-(2-Methoxyethyl)-cytidine
• 2'-O-(2-Methoxyethyl)cytidine
• 2?-O-(2-Methoxyethyl)cytidine
• 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]pyrimidin-2-one
• Cytidine, 2'-O-(2-methoxyethyl)-
• C12H19N3O6
• 1312AB
• AK102986
• 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• AX8234525

• MDL： MFCD17215637
• Inchi： 1S/C12H19N3O6/c1-19-4-5-20-10-9(17)7(6-16)21-11(10)15-3-2-8(13)14-12(15)18/h2-3,7,9-11,16-17H,4-6H2,1H3,(H2,13,14,18)/t7-,9-,10-,11-/m1/s1
• InChI Key： YKOGMMXZKKVMBT-QCNRFFRDSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C(N=C(C([H])=C1[H])N([H])[H])=O)OC([H])([H])C([H])([H])OC([H])([H])[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 441
• XLogP3: -1.7
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents